3-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide

• IUPAC Name: 3-[2-(3-chloro-4-methylanilino)-2-oxoethyl]sulfanyl-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide
• InChI: InChI=1S/C22H17ClFN5O2S/c1-13-5-7-17(10-18(13)23)25-20(30)12-32-22-28-27-19-8-6-14(11-29(19)22)21(31)26-16-4-2-3-15(24)9-16/h2-11H,12H2,1H3,(H,25,30)(H,26,31)
• InChI Key: BLXPSRNKWABCLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C3N2C=C(C=C3)C(=O)NC4=CC(=CC=C4)F)Cl
• Molecular Formula: C22H17ClFN5O2S
• Molecular Weight: 469.9 g/mol
• CAS No.: 1113121-21-3

Description

3-((2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thio)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C22H17ClFN5O2S and its molecular weight is 469.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Novel synthetic pathways have been developed for generating enaminones and their derivatives, which include compounds structurally similar to the one . These pathways have facilitated the synthesis of compounds with potential antitumor and antimicrobial activities. For instance, enaminones have been used as key intermediates in the synthesis of substituted pyrazoles, demonstrating cytotoxic effects against human breast and liver carcinoma cell lines comparable to standard treatments like 5-fluorouracil (Riyadh, 2011).

Chemical Properties and Applications

• Research on compounds within the [1,2,4]triazolo[4,3-a]pyrimidine and related chemical families has shown their versatility in synthetic chemistry. These compounds serve as building blocks for developing various heterocyclic compounds with potential pharmaceutical applications. For example, the synthesis and structural characterization of thiazolo, triazolo-pyrimidines, and pyrimido triazine derivatives highlight the chemical diversity and potential utility of these molecules in developing new therapeutic agents (Haiza et al., 2000).

Anticancer and Antimicrobial Potential

• A series of 2-cyanoaminopyrimidines, derived from modifications to [1,2,4]triazolo[1,5-a]pyrimidines, has been prepared, showing potent anticancer activities with a unique mechanism of tubulin inhibition. This series also demonstrated the ability to overcome multidrug resistance, suggesting their potential as anticancer agents (Zhang et al., 2007).